2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid

• IUPAC Name: 2-[(4-methoxy-3-morpholin-4-ylsulfonylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C19H20N2O7S/c1-27-16-7-6-13(12-17(16)29(25,26)21-8-10-28-11-9-21)18(22)20-15-5-3-2-4-14(15)19(23)24/h2-7,12H,8-11H2,1H3,(H,20,22)(H,23,24)
• InChI Key: MGQMJDWQRNRNBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)O)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H20N2O7S
• Molecular Weight: 420.4 g/mol

Description

2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid, also known as MBSA, is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs and therapies. MBSA is a benzoylaminobenzoic acid derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of applications.

Mechanism of Action

The mechanism of action of 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and angiogenesis. 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of vascular endothelial growth factor (VEGF), a signaling molecule that is involved in the growth of new blood vessels.
Biochemical and Physiological Effects:
2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, as well as the formation of new blood vessels. 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid has also been shown to reduce inflammation and pain in animal models of arthritis. In addition, 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid in lab experiments is that it has been extensively studied and characterized, making it a reliable tool for investigating various biological processes. However, one limitation of using 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid is that it may have off-target effects, meaning that it may interact with other proteins or signaling pathways that are not directly related to its intended target.

Future Directions

There are several future directions for research on 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid. One area of interest is the development of 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid-based drugs for the treatment of cancer, arthritis, and diabetes. Another area of interest is the investigation of the mechanism of action of 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid, which may lead to the discovery of new targets for drug development. Additionally, further studies are needed to fully understand the advantages and limitations of using 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid in lab experiments, and to develop new methods for optimizing its use in research.

Synthesis Methods

The synthesis of 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid involves a multistep process that begins with the reaction of 4-morpholinylsulfonyl chloride with 4-methoxyaniline to form 4-methoxy-3-(4-morpholinylsulfonyl)aniline. This intermediate is then reacted with 2-chlorobenzoic acid to produce 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid.

Scientific Research Applications

2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid has been extensively studied for its potential use in the development of new drugs and therapies. It has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. 2-{[4-methoxy-3-(4-morpholinylsulfonyl)benzoyl]amino}benzoic acid has also been investigated for its potential use in the treatment of various diseases, including cancer, arthritis, and diabetes.